Cas no 851803-43-5 (1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(2-Bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a bromobenzoyl-substituted imidazole derivative with a methylphenylmethylsulfanyl functional group. This compound exhibits structural versatility, making it a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds. The presence of the 2-bromobenzoyl moiety enhances reactivity for further functionalization, while the methylphenylmethylsulfanyl group contributes to potential pharmacological activity. Its imidazole core is known for stability and bioactivity, suggesting applications in medicinal chemistry and agrochemical research. The compound's well-defined structure allows for precise modifications, enabling tailored synthesis of derivatives for targeted studies. Suitable for controlled reactions, it offers researchers a reliable building block for exploring novel chemical pathways.
1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851803-43-5 structure
Product Name:1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851803-43-5
MF:C18H17BrN2OS
MW:389.309382200241
CID:5865140
PubChem ID:5093539
Update Time:2025-06-08

1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • (2-bromophenyl)(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • Methanone, (2-bromophenyl)[4,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-1H-imidazol-1-yl]-
    • (2-bromophenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • AKOS024588999
    • 851803-43-5
    • F0630-0957
    • 1-(2-bromobenzoyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • EU-0026271
    • 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C18H17BrN2OS/c1-13-5-4-6-14(11-13)12-23-18-20-9-10-21(18)17(22)15-7-2-3-8-16(15)19/h2-8,11H,9-10,12H2,1H3
    • InChI Key: SJAUZVANKBZJIV-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1Br)(N1C(SCC2=CC=CC(C)=C2)=NCC1)=O

Computed Properties

  • Exact Mass: 388.02450g/mol
  • Monoisotopic Mass: 388.02450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 456
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 510.3±60.0 °C(Predicted)
  • pka: 1.07±0.60(Predicted)

1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Recent Advances in the Study of 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851803-43-5)

The compound 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851803-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the compound's role as a promising scaffold for the development of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these compounds.

Another significant development involves the compound's application in neurodegenerative disease research. A 2024 study in ACS Chemical Neuroscience reported that 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole derivatives could modulate neuroinflammatory pathways by targeting specific protein kinases involved in microglial activation. This finding opens new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2023 publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel analogs with enhanced activity against drug-resistant bacterial strains. The study emphasized the importance of the bromobenzoyl and methylphenylsulfanyl moieties in conferring antimicrobial efficacy.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole derivatives. Current research efforts are focused on improving solubility, bioavailability, and metabolic stability while maintaining target specificity. Collaborative studies between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, the compound 1-(2-bromobenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851803-43-5) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, paving the way for the development of next-generation therapeutics in oncology, neurology, and infectious diseases.

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